Cas no 247592-56-9 (N-(4-Iodo-2-methyl-phenyl)-2-piperidin-1-yl-acetamide)

• Product Name: N-(4-Iodo-2-methyl-phenyl)-2-piperidin-1-yl-acetamide
• CAS No: 247592-56-9
• MF: C₁₄H₁₉IN₂O
• MW: 358.217935800552
• CID: 3070444
• PubChem ID: 566792
• Update Time: 2025-05-23

N-(4-Iodo-2-methyl-phenyl)-2-piperidin-1-yl-acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Iodo-2-methyl-phenyl)-2-piperidin-1-yl-acetamide
• AKOS000363761
• 247592-56-9
• BAS 01157537
• STK278956
• N-(4-Iodo-2-methylphenyl)-2-(1-piperidinyl)acetamide #
• NTKAAGQKWNVDOO-UHFFFAOYSA-N
• N-(4-iodo-2-methylphenyl)-2-(piperidin-1-yl)acetamide

• MDL： MFCD00442399
• Inchi： 1S/C14H19IN2O/c1-11-9-12(15)5-6-13(11)16-14(18)10-17-7-3-2-4-8-17/h5-6,9H,2-4,7-8,10H2,1H3,(H,16,18)
• InChI Key： NTKAAGQKWNVDOO-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C)C=1)NC(CN1CCCCC1)=O

Computed Properties

• Exact Mass: 358.054
• Monoisotopic Mass: 358.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(4-Iodo-2-methyl-phenyl)-2-piperidin-1-yl-acetamide

Comprehensive Overview of N-(4-Iodo-2-methyl-phenyl)-2-piperidin-1-yl-acetamide (CAS 247592-56-9)

N-(4-Iodo-2-methyl-phenyl)-2-piperidin-1-yl-acetamide, identified by its CAS number 247592-56-9, is a specialized organic compound that has garnered attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining an iodo-substituted aromatic ring with a piperidine-acetamide moiety, making it a subject of interest for drug discovery and medicinal chemistry applications. Researchers are particularly intrigued by its potential as a building block for novel therapeutics targeting neurological and metabolic disorders.

The compound's structural complexity, highlighted by the 4-iodo-2-methylphenyl group and piperidin-1-yl-acetamide chain, offers diverse reactivity for synthetic modifications. This characteristic aligns with current trends in precision medicine and small-molecule drug development, addressing frequent search queries about "next-generation pharmaceutical intermediates" and "customizable molecular scaffolds." Its iodine atom provides opportunities for radiolabeling studies, responding to growing interest in molecular imaging probes and theranostic agents – topics frequently searched in academic and medical circles.

From a synthetic chemistry perspective, CAS 247592-56-9 exemplifies modern approaches to structure-activity relationship (SAR) optimization. The methyl group at the 2-position of the phenyl ring influences steric effects, while the piperidine nitrogen offers hydrogen-bonding capabilities – features often discussed in forums about "bioisosteric replacement strategies" and "pharmacophore modeling." These attributes make it valuable for investigating blood-brain barrier permeability and receptor binding affinity, addressing common research questions in neuropharmacology.

Quality control of N-(4-Iodo-2-methyl-phenyl)-2-piperidin-1-yl-acetamide requires advanced analytical techniques, reflecting industry demands for "high-purity research chemicals" and "characterization methods for complex organics." The compound's molecular weight (332.2 g/mol) and lipophilicity parameters make it suitable for LC-MS and NMR analysis – techniques frequently searched by quality assurance professionals. This aligns with the pharmaceutical industry's emphasis on QC/QA protocols for investigational compounds.

Emerging applications for 247592-56-9 include exploration as a precursor for PET tracers, capitalizing on the iodine atom's potential for isotopic exchange. This responds to increasing searches about "molecular imaging precursors" and "diagnostic radiopharmaceuticals." The compound's stability profile and crystallinity properties also make it relevant to formulation scientists investigating "solid-state characterization" – a hot topic in pharmaceutical development circles.

Handling N-(4-Iodo-2-methyl-phenyl)-2-piperidin-1-yl-acetamide requires standard laboratory precautions, with particular attention to its light-sensitive characteristics due to the aryl-iodide bond. This aspect addresses common queries about "handling iodinated compounds" and "storage conditions for photosensitive materials." The compound's solubility profile (moderate in organic solvents, limited in water) makes it suitable for various organic reactions, responding to frequent searches about "solvent systems for amide-containing compounds."

From a regulatory standpoint, CAS 247592-56-9 is not currently classified under restrictive categories, making it accessible for legitimate research purposes. This information responds to common search intents regarding "research chemical regulations" and "compound accessibility for academic studies." The compound's structural features position it as a candidate for investigating GPCR modulation and enzyme inhibition – areas generating substantial interest in drug discovery communities.

Future research directions for this compound may explore its potential in allosteric modulator development and targeted protein degradation – cutting-edge areas frequently searched in medicinal chemistry literature. The piperidine-acetamide fragment offers opportunities for creating proteolysis targeting chimeras (PROTACs), while the iodoarene group could facilitate cross-coupling reactions for structural diversification.

In summary, N-(4-Iodo-2-methyl-phenyl)-2-piperidin-1-yl-acetamide represents a versatile research chemical with multiple potential applications in modern drug discovery. Its unique structural features address current scientific interests in molecular imaging, CNS drug development, and targeted therapeutics, while its synthetic accessibility makes it valuable for methodological studies in organic chemistry and pharmaceutical sciences.